(1S,2S)-2-amino-2,3-dihydro-1H-inden-1-ol;hydrochloride

• IUPAC Name: (1S,2S)-2-amino-2,3-dihydro-1H-inden-1-ol;hydrochloride
• InChI: InChI=1S/C9H11NO.ClH/c10-8-5-6-3-1-2-4-7(6)9(8)11;/h1-4,8-9,11H,5,10H2;1H/t8-,9-;/m0./s1
• InChI Key: KNFDUVWKQCDJQM-OZZZDHQUSA-N
• Canonical SMILES: C1C(C(C2=CC=CC=C21)O)N.Cl
• Isomeric SMILES: C1[C@@H]([C@H](C2=CC=CC=C21)O)N.Cl
• Molecular Formula: C9H12ClNO
• Molecular Weight: 185.65 g/mol

Description

Synthesis Analysis

This involves the methods and procedures used to synthesize the compound. It includes the starting materials, reagents, catalysts, and conditions such as temperature and pressure.

Molecular Structure Analysis

The molecular structure analysis involves understanding the arrangement of atoms in a molecule and the chemical bonds that hold the atoms together. It can be determined using various spectroscopic methods and X-ray crystallography.

Chemical Reactions Analysis

This involves studying the chemical reactions involving the compound. It includes understanding the reactants, products, the conditions under which the reaction occurs, the mechanism of the reaction, and the rate of the reaction.

Physical And Chemical Properties Analysis

This involves studying the physical and chemical properties of the compound such as melting point, boiling point, solubility, density, molar mass, and reactivity.

Mechanism of Action

The mechanism of action of a compound refers to how it exerts its effects at the molecular level. For drugs, this often involves interaction with specific proteins or enzymes.

Safety and Hazards

This involves understanding the safety measures that need to be taken while handling the compound and the possible hazards it may pose upon exposure. It includes toxicity, flammability, environmental impact, and first aid measures.